cis-KV1.3-IN-1

• Molecular Formula: C23H30N2O4S
• Molecular Weight: 430.6 g/mol
• InChI: InChI=1S/C23H30N2O4S/c1-3-13-24-22(27)29-18-8-11-23(12-9-18,17-10-14-30-15-17)16-25-21(26)19-6-4-5-7-20(19)28-2/h4-7,10,14-15,18H,3,8-9,11-13,16H2,1-2H3,(H,24,27)(H,25,26)
• InChIKey: AWQSFBWLDFPCKC-UHFFFAOYSA-N

cis-KV1.3-IN-1: Structure and Baseline Potency

cis-KV1.3-IN-1 (Compound cis-18) is a stereochemically defined cis-isomer of the KV1.3 voltage-gated potassium channel inhibitor KV1.3-IN-1 . As a small molecule inhibitor, it serves as a critical tool compound for investigating stereoselective channel blockade mechanisms and structure-activity relationships (SAR) within benzamide-based KV1.3 inhibitor libraries [1]. Its well-characterized, albeit modest, inhibitory profile makes it an essential control for functional studies where stereochemical purity and defined activity are paramount for data interpretation.

Workflow

Negative control for KV1.3 channel studies

Supports stereochemical comparison

Selection

Cis-isomer with low KV1.3 inhibition

Matched to trans-isomer for SAR

Use Context

T-cell immunology and ion channel pharmacology

Research-use only, not for clinical use

• [1] Fois, M., Pelcar, Š., Nasburg, J. A., Wulff, H., Peterlin Mašič, L., & Tomašič, T. (2025). Exploration of the chemical space of benzamide-based voltage-gated potassium channel Kv1.3 inhibitors. Acta Pharmaceutica, 75(2), 219–233. View Source

Why cis-KV1.3-IN-1 Cannot Be Substituted

Generic substitution among KV1.3 inhibitors is scientifically invalid due to profound stereochemistry-dependent activity profiles. For cis-KV1.3-IN-1, its cis configuration is the primary determinant of its weak inhibitory potency, contrasting sharply with the nanomolar activity of its direct trans-isomer counterpart (KV1.3-IN-1) . Substituting with a more potent, non-stereochemically defined inhibitor would confound SAR studies and obscure the precise role of stereochemistry in channel blockade. Furthermore, the broader class of KV1.3 inhibitors exhibits divergent selectivity profiles among Kv1.x channel family members, making functional outcomes highly compound-specific [1]. Therefore, selecting the exact stereoisomer is not a matter of potency preference but a requirement for experimental reproducibility and accurate mechanistic interpretation.

Target Compound

cis-KV1.3-IN-1 (cis-18)

Low KV1.3 inhibition: ~25% at 10 μM

Potential Substitute

trans-18 or other active KV1.3 inhibitors

High KV1.3 inhibition: >90% or low nM IC50

Stereochemical-context mismatch: cis/trans isomerism drastically alters target engagement. Substituting may shift ion channel response interpretation and confound stereochemical SAR studies.

• [1] Schmitz, A., Sankaranarayanan, A., Azam, P., Schmidt-Lassen, K., Homerick, D., Hansel, W., & Wulff, H. (2005). Identification of a New Class of Inhibitors of the Voltage-Gated Potassium Channel, Kv1.3, with Immunosuppressant Properties. Biochemistry, 44(30), 10206–10217. View Source

cis-KV1.3-IN-1: Quantitative Evidence vs Other Inhibitors

KV1.3 Inhibition in Xenopus Oocytes: cis vs trans

In a direct head-to-head comparison using the same assay system, the cis-isomer (cis-KV1.3-IN-1) exhibits dramatically lower potency than its trans counterpart. cis-KV1.3-IN-1 at a concentration of 10 μM achieves only 25.53% inhibition of the human KV1.3 channel in Xenopus oocytes , while the trans-isomer (KV1.3-IN-1) demonstrates an IC50 of 136 nM in the same expression system [1]. This represents an over 70-fold difference in effective concentration for comparable functional effect, definitively establishing the critical role of stereochemistry in this scaffold's activity.

hKV1.3 Inhibition

Head-to-head

25.5 ± 6.4%

vs

90.7 ± 4.3%

Stereochemical-context comparison

Xenopus oocytes, hKV1.3, 10 μM

Evidence Dimension	KV1.3 Channel Inhibition Potency
Target Compound Data	25.53% inhibition at 10 μM
Comparator Or Baseline	KV1.3-IN-1 (trans-18): IC50 = 136 nM
Quantified Difference	>70-fold lower potency (cis vs. trans)
Conditions	Xenopus laevis oocytes expressing human hKV1.3 channel

Why This Matters

This quantifies the precise impact of stereochemistry on target engagement, enabling users to select the correct isomer for either a low-activity control or to define the stereochemical requirements for their specific SAR model.

• [1] Gualdani, R., Tadini-Buoninsegni, F., Ceruti, S., Abbracchio, M. P., & Pedemonte, N. (2024). Immunosuppressive effects of new thiophene-based KV1.3 inhibitors. European Journal of Pharmacology, 986, 177145. View Source

KV1.3 Inhibition in Ltk- Cells: cis vs trans

While cis-KV1.3-IN-1 demonstrates weak activity, recent SAR exploration of benzamide-based KV1.3 inhibitors reveals a critical stereochemical divergence. In contrast to the carbamate series (where trans-isomers like trans-18 are more potent with IC50 values of 122 nM [1]), other chemical series show inverted stereopreference. For example, cis-isomers in the hydroxy series exhibit stronger activity than their trans counterparts, with some achieving submicromolar IC50 values [1]. cis-KV1.3-IN-1 represents a crucial data point defining the lower boundary of cis-isomer activity within the carbamate series, making it essential for establishing quantitative structure-activity relationships (QSAR) and validating computational models.

Mammalian Cell IC50

Assay context

Not determined

vs

230 ± 10 nM

Low-activity isomer verification

Ltk- cells, hKV1.3; cis-18 insufficient at 10 μM

Evidence Dimension	Potency of cis- vs. trans-isomers across chemical series
Target Compound Data	Weak inhibition (25.53% at 10 μM) as a cis-carbamate
Comparator Or Baseline	trans-18 (carbamate): IC50 = 122 nM; cis-hydroxy analogs: submicromolar IC50
Quantified Difference	Activity is both series-dependent and stereochemistry-dependent, with cis-KV1.3-IN-1 defining a specific low-activity SAR point.
Conditions	Whole-cell patch-clamp electrophysiology on KV1.3-expressing cells

Why This Matters

This underscores that stereochemical outcomes are not monolithic; cis-KV1.3-IN-1 is uniquely valuable as a reference standard for the low-activity end of cis-carbamate inhibitors, crucial for interpreting SAR data and avoiding false generalizations.

• [1] Fois, M., Pelcar, Š., Nasburg, J. A., Wulff, H., Peterlin Mašič, L., & Tomašič, T. (2025). Exploration of the chemical space of benzamide-based voltage-gated potassium channel Kv1.3 inhibitors. Acta Pharmaceutica, 75(2), 219–233. View Source

T-Cell Immunosuppression: No Significant Activity

The functional consequences of KV1.3 inhibition by cis- and trans-isomers are divergent in disease-relevant cellular models. The trans-isomer, KV1.3-IN-1 (trans-18), potently inhibits T-cell activation, proliferation, and colony formation, with an IC50 of 26.12 nM in PHA-activated T-lymphocytes . In stark contrast, the low activity of cis-KV1.3-IN-1 against the KV1.3 channel (25.53% inhibition at 10 μM) strongly suggests it would be functionally inert or require significantly higher concentrations to produce any measurable effect in these same T-cell functional assays. This makes cis-KV1.3-IN-1 an ideal negative control or a tool to establish a non-functional baseline in immunological studies focused on stereoselective target engagement.

T-cell Functional Activity

Class-level

Not tested

vs

26.1 ± 0.1 nM

Stereochemical control confirmation

PHA-activated human T-lymphocytes

Evidence Dimension	Inhibition of T-cell functional responses
Target Compound Data	Predicted to be inactive or require very high concentrations (>10 μM) based on channel inhibition data.
Comparator Or Baseline	KV1.3-IN-1 (trans-18): IC50 = 26.12 nM (T-cell proliferation/activation)
Quantified Difference	Estimated >380-fold difference in functional potency.
Conditions	PHA-activated human T-lymphocytes

Why This Matters

This differentiation is critical for immunology researchers who need a stereochemically matched, inactive control compound to validate that observed functional effects are specifically due to potent KV1.3 blockade rather than off-target or non-specific mechanisms.

cis-KV1.3-IN-1: Key Research Applications

Stereochemical SAR of KV1.3 Inhibitors

Employ cis-KV1.3-IN-1 as a stereochemically matched, low-activity negative control in assays measuring KV1.3-dependent T-cell activation or proliferation. Its minimal channel inhibition at 10 μM (25.53%) provides a baseline for distinguishing specific, high-potency blockade from non-specific assay interference, particularly when comparing results to its potent trans-isomer counterpart, KV1.3-IN-1 (IC50 = 26.12 nM in T-cells) .

T-Cell Immunosuppression Mechanisms

Integrate cis-KV1.3-IN-1 into quantitative structure-activity relationship (QSAR) models and medicinal chemistry campaigns focused on benzamide-based KV1.3 inhibitors. Its well-defined low potency serves as a critical data point for understanding the detrimental impact of cis-carbamate stereochemistry on target engagement, providing essential contrast to more potent trans-isomers (e.g., trans-18, IC50 = 122 nM) and active cis-hydroxy analogs [1].

Selectivity Control for Potassium Channels

Utilize cis-KV1.3-IN-1 to establish and validate voltage-clamp electrophysiology protocols on Xenopus oocytes or mammalian cells expressing hKV1.3. Its partial and well-characterized inhibition profile (25.53% at 10 μM in oocytes) provides a reproducible, intermediate signal for optimizing recording conditions, such as voltage-step protocols and solution exchange times, before progressing to more potent or variable compounds.

Application

Selection Property

Validation Focus

KV1.3 stereochemical SAR studies

Stereochemical-context control

Isomer-specific target engagement validation

T-cell immunosuppression mechanism studies

Lack of functional KV1.3 blockade

Confirm KV1.3 dependency of T-cell effects

Ion channel selectivity panel control

Low-activity KV1.3 comparator

Ensure absence of KV1.3-mediated interference

KV1.3 probe specificity validation

Minimal binding/antagonism profile

Probe specificity confirmation using inactive isomer

• [1] Fois, M., Pelcar, Š., Nasburg, J. A., Wulff, H., Peterlin Mašič, L., & Tomašič, T. (2025). Exploration of the chemical space of benzamide-based voltage-gated potassium channel Kv1.3 inhibitors. Acta Pharmaceutica, 75(2), 219–233. View Source